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Compound of Interest

Compound Name: Diethyl dodecanedioate

Cat. No.: B016437

An In-depth Technical Guide to Diethyl Dodecanedioate

Introduction

Diethyl dodecanedioate, also known as diethyl 1,12-dodecanedioate, is the diethyl ester of
dodecanedioic acid.[1][2] It is an organic compound with a 12-carbon linear chain capped by
ester functional groups at both ends.[1] This bifunctional molecule serves as a versatile building
block in organic synthesis and materials science. Its primary applications include use as a
plasticizer to enhance the flexibility and durability of polymers and as a monomer in the
production of polyesters.[1][3] The compound is characterized as a colorless to pale yellow
liquid with low volatility and toxicity.[1]

Chemical Structure and Identification

The structure of diethyl dodecanedioate consists of a central decamethylene chain flanked by
two ethyl ester groups.
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Figure 1: Chemical Structure of Diethyl Dodecanedioate
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Physicochemical Properties

The key chemical and physical properties of diethyl dodecanedioate are summarized below.
This data is essential for its handling, application, and analysis.

Property Value Reference(s)
CAS Number 10471-28-0 [4][5]
Molecular Formula C16H3004 [41[5]
Molecular Weight 286.41 g/mol [21[41[5]

White or Colorless to Light
Appearance yellow powder, lump, or clear [1][2][3]

liquid
Melting Point 15°C [2]
Boiling Point 192-193 °C at 14 mm Hg [2]
Density 0.951 g/mL at 25 °C [2]

Refractive Index (n2°/D)

1.44

[2]

Soluble in organic solvents like

Solubility chloroform and methanol; [1][2]
limited solubility in water.

Flash Point >230 °F (>110 °C) [2]
AFYNPRWLOKYLDU-

InChl Key [1]
UHFFFAOYSA-N
C(CCccceeceecececec(oce)=0)

SMILES [1]

(OCC)=0

Experimental Protocols
Synthesis via Fischer-Speier Esterification

Diethyl dodecanedioate is commonly synthesized via the Fischer-Speier esterification of
dodecanedioic acid with ethanol, using a strong acid catalyst.[6][7] This reversible reaction is
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driven towards the product by using an excess of the alcohol and/or by removing water as it is
formed.[6][8]

Materials:

Dodecanedioic acid (1.0 eq)

Absolute ethanol (10-20 eq)

Concentrated sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH) (0.1 eq)
Diethyl ether

5% aqueous sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser (a Dean-Stark trap is recommended for water removal), combine dodecanedioic
acid and absolute ethanol.[6][8]

Catalyst Addition: While stirring, carefully add the acid catalyst to the mixture.[6]

Reflux: Heat the reaction mixture to a gentle reflux (approximately 78°C for ethanol) and
maintain for 4-8 hours.[6][7] Monitor the reaction's progress by Thin Layer Chromatography
(TLC) until the starting carboxylic acid is consumed.[8]

Work-up:
o Cool the mixture to room temperature and dilute with diethyl ether.[8]

o Transfer the mixture to a separatory funnel and wash sequentially with two portions of 5%
agueous sodium bicarbonate solution to neutralize the catalyst and remove unreacted
acid.[6][7]
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o Wash with one portion of deionized water, followed by one portion of brine to facilitate
phase separation.[6][8]

e Drying and Concentration: Dry the separated organic layer over anhydrous magnesium
sulfate or sodium sulfate.[6][7] Filter off the drying agent and concentrate the filtrate using a
rotary evaporator to yield the crude diethyl dodecanedioate.[6]

Purification

The crude product is typically purified by vacuum distillation to obtain high-purity diethyl
dodecanedioate.[6] For removal of colored byproducts or other impurities, column
chromatography on silica gel may be employed.[7]

Purity Validation

o Gas Chromatography (GC): The purity of the final product can be confirmed by GC, with a
typical purity specification of >97.0%.[3][7]

e Nuclear Magnetic Resonance (NMR): *H NMR spectroscopy is used to confirm the chemical
structure.[7] The spectrum should show characteristic signals, such as a triplet for the
methylene protons adjacent to the ester oxygen (0 ~4.12 ppm), and importantly, the absence
of the broad carboxylic acid proton signal (6 12—-13 ppm).[7][9]
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Figure 2: Synthesis and Purification Workflow for Diethyl Dodecanedioate
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Safety and Handling

According to available safety data sheets, diethyl dodecanedioate is not classified as a
hazardous substance or mixture.[10] However, standard laboratory safety precautions should
always be observed.

o Personal Protective Equipment: Wear protective gloves, eye protection, and a lab coat.[10]

« Handling: Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation and
prevent the generation of vapor or mist. Wash hands thoroughly after handling.[10]

o First Aid:
o Skin Contact: Rinse skin with water.[10]
o Eye Contact: Rinse with plenty of water.[10]
o Ingestion: Rinse mouth and seek medical advice.[10]

e Storage: Store in a cool, well-ventilated place. Some suppliers recommend refrigerated
storage (0-10°C).[3]

This compound is not considered to be persistent, bioaccumulative, or toxic (PBT).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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